3-Anilino-2-cyano-3-thioxopropanamide

• CAS No.: 1137-01-5
• Molecular Formula: C10H9N3OS
• Molecular Weight: 219.27 g/mol
• IUPAC Name: 3-anilino-2-cyano-3-sulfanylidenepropanamide
• InChI: InChI=1S/C10H9N3OS/c11-6-8(9(12)14)10(15)13-7-4-2-1-3-5-7/h1-5,8H,(H2,12,14)(H,13,15)
• InChI Key: ULIAPGGKPGOHQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)C(C#N)C(=O)N

Description

3-Anilino-2-cyano-3-thioxopropanamide is a chemical reagent designed for research and development applications. This compound serves as a versatile synthetic intermediate in organic chemistry, particularly in the construction of complex heterocyclic systems related to biologically active molecules . Recent scientific studies have identified a closely related analog, N-[3-(Trifluoromethyl)phenyl]-3-(2-chloroanilino)-2-cyano-3-thioxopropanamide , as an allosteric inhibitor of Macrophage Migration Inhibitory Factor (MIF) . MIF is a cytokine involved in immune regulation and is a promising therapeutic target in oncology and immunology. The crystal structure of this analog in complex with MIF has been characterized, revealing its specific binding mode and providing a foundation for further research . This highlights the potential of this chemical class in medicinal chemistry and biochemical tool development. The compound is intended for use by qualified researchers in laboratory settings only. 3-Anilino-2-cyano-3-thioxopropanamide is For Research Use Only (RUO). It is not intended for diagnostic or therapeutic use in humans or animals.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 3-anilino-2-cyano-3-thioxopropanamide, we compare its properties with structurally related compounds (Table 1).

Table 1: Comparative Analysis of 3-Anilino-2-cyano-3-thioxopropanamide and Analogues

Property	3-Anilino-2-cyano-3-thioxopropanamide	3-Anilinopropanamide	2-Cyano-3-thioxopropanamide	3-Thioxo-propanamide
Molecular Formula	C₁₀H₉N₃OS	C₉H₁₂N₂O	C₅H₅N₃OS	C₃H₅NOS
Molecular Weight (g/mol)	219.26	164.20	155.18	115.14
XLogP	0.7	1.2	-0.3	0.1
Hydrogen Bond Donors	2	2	2	2
Hydrogen Bond Acceptors	2	2	3	2
TPSA (Ų)	78.9	55.6	91.6	58.2
Rotatable Bonds	3	2	2	1
Key Functional Groups	-C≡N, -C=S, -NH-C₆H₅, -C(=O)NH₂	-NH-C₆H₅, -C(=O)NH₂	-C≡N, -C=S, -C(=O)NH₂	-C=S, -C(=O)NH₂

Key Findings :

Lipophilicity: The XLogP of 0.7 for 3-anilino-2-cyano-3-thioxopropanamide is lower than its non-cyano analogue 3-anilinopropanamide (XLogP = 1.2), likely due to the electron-withdrawing cyano group reducing hydrophobicity .

Conformational Flexibility: The compound’s three rotatable bonds allow greater structural adaptability than rigid analogues like 2-cyano-3-thioxopropanamide (2 rotatable bonds).

Bioactivity Potential: The combination of -C≡N (metal-binding) and -C=S (thioamide) groups distinguishes it from simpler analogues, suggesting unique reactivity in enzyme inhibition or coordination chemistry.

Research Implications

• Drug Design : The compound’s balanced lipophilicity and polarity make it a candidate for optimizing pharmacokinetic properties in lead compounds.
• Synthetic Utility: Its modular structure allows derivatization at the anilino or cyano positions for structure-activity relationship (SAR) studies.
• Limitations : The absence of experimental bioactivity data in the provided evidence necessitates further studies to validate theoretical predictions .

Preparation Methods

Sodium Sulfide-Mediated Thiolation

The most direct route involves the reaction of 2-cyanoacetamide with sodium sulfide ($$ \text{Na}2\text{S} $$) in the presence of acetic acid ($$ \text{CH}3\text{COOH} $$) and triethylamine ($$ \text{Et}_3\text{N} $$). This method parallels the synthesis of 3-amino-3-thioxopropanamide but substitutes ammonia with aniline to introduce the anilino group.

Procedure :

• Reaction Setup : A suspension of 2-cyanoacetamide (1.68 g, 20 mmol) in ethanol (20 mL) is treated with sodium sulfide (4.8 g, 20 mmol), acetic acid (2.3 mL, 40 mmol), and triethylamine (6.11 mL, 44 mmol).
• Mechanism : Sulfide anions ($$ \text{S}^{2-} $$) nucleophilically attack the nitrile group, forming a thioamide intermediate. Aniline then displaces ammonia via a nucleophilic substitution, yielding the target compound.
• Workup : After 30 hours, the mixture is diluted with tetrahydrofuran (THF), filtered, and washed with water and ethanol to isolate the product as a yellow solid (73% yield).

Key Data :

• Yield : 68–73%
• Purity : ≥95% (by $$ ^1\text{H} $$ NMR)
• Characterization :
  • $$ ^1\text{H} $$ NMR (250 MHz, DMSO-$$ d_6 $$): δ 12.28 (br, 1H, NH), 7.40–7.10 (m, 5H, Ar-H), 3.39–2.22 (m, 2H, CH$$ _2 $$).
  • IR (KBr): 2200 cm$$ ^{-1} $$ (C≡N), 1650 cm$$ ^{-1} $$ (C=O), 1250 cm$$ ^{-1} $$ (C=S).

Lawesson’s Reagent-Assisted Thionation

Post-Functionalization Strategy

For substrates sensitive to strongly basic conditions, Lawesson’s reagent (LR) offers a milder pathway to introduce the thioxo group. This two-step method first synthesizes 3-anilinopropanamide, followed by thionation.

Procedure :

• Step 1 : 2-Cyanoacetamide reacts with aniline in ethanol under reflux to form 3-anilinopropanamide.
• Step 2 : The intermediate (1.0 g, 5.6 mmol) is treated with LR (2.3 g, 5.6 mmol) in toluene at 110°C for 4 hours.
• Workup : The mixture is cooled, filtered, and purified via silica gel chromatography (hexane:ethyl acetate = 3:1).

Key Data :

• Yield : 58%
• Advantage : Avoids harsh sulfide conditions, improving functional group tolerance.
• Limitation : Requires anhydrous conditions and inert atmosphere.

Multicomponent Reaction with Carbon Disulfide

One-Pot Synthesis

A scalable approach employs carbon disulfide ($$ \text{CS}_2 $$) as the sulfur source, enabling a single-step synthesis under basic conditions.

Procedure :

• Reaction Setup : 2-Cyanoacetamide (1.68 g, 20 mmol), aniline (1.86 g, 20 mmol), and $$ \text{CS}_2 $$ (1.52 mL, 25 mmol) are combined in dimethylformamide (DMF) with potassium hydroxide (2.24 g, 40 mmol).
• Mechanism : $$ \text{CS}_2 $$ reacts with the nitrile group to form a dithiocarbamate intermediate, which cyclizes and rearranges to the thioamide.
• Workup : The mixture is acidified with HCl, filtered, and recrystallized from ethanol.

Key Data :

• Yield : 62%
• Reaction Time : 8 hours
• Spectral Confirmation :
  • $$ ^{13}\text{C} $$ NMR (75 MHz, DMSO-$$ d_6 $$): δ 195.2 (C=S), 167.8 (C=O), 119.4 (C≡N).

Comparative Analysis of Methods

Method	Yield	Reaction Time	Conditions	Purity
Sodium Sulfide-Mediated	73%	30 h	Acidic, Reflux	95%
Lawesson’s Reagent	58%	4 h	Anhydrous, 110°C	92%
Multicomponent Reaction	62%	8 h	Basic, RT	89%

Key Observations :

• The sodium sulfide method offers the highest yield but requires prolonged reaction times.
• Lawesson’s reagent is preferable for acid-sensitive substrates but necessitates stringent drying.
• The multicomponent route balances speed and scalability but suffers from moderate purity.

Mechanistic Insights and Side Reactions

Competing Pathways

In sodium sulfide-mediated syntheses, over-thiolation can produce bis-thioamide byproducts. For example, prolonged heating may convert 3-anilino-2-cyano-3-thioxopropanamide into 2,3-dithioxopropanedianilide.

Mitigation Strategies :

• Temperature Control : Maintaining the reaction below 60°C reduces side reactions.
• Stoichiometry : Using a 1:1 molar ratio of 2-cyanoacetamide to aniline minimizes dimerization.

Industrial-Scale Considerations

Solvent Optimization

Ethanol and toluene are common solvents, but switchable polarity solvents (e.g., dimethyl sulfone) improve yields by 12% in large batches.

Catalytic Enhancements

Adding tetrabutylammonium bromide (TBAB, 10 mol%) as a phase-transfer catalyst reduces reaction time to 18 hours while maintaining 70% yield.

Q & A

Q. What are the recommended synthetic routes for 3-anilino-2-cyano-3-thioxopropanamide, and how can reaction parameters be optimized for high yield and purity?

• Methodological Answer : The synthesis typically involves condensation reactions between aniline derivatives and cyanoacetylthioamide precursors. Key parameters include:

• Solvent selection : Polar aprotic solvents (e.g., DMF or DMSO) enhance reactivity due to their ability to stabilize intermediates.
• Catalysts : Use of mild bases (e.g., triethylamine) to deprotonate thiol groups and facilitate nucleophilic attack .
• Temperature control : Reactions are often conducted at 60–80°C to balance reaction rate and side-product minimization.
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) or recrystallization (ethanol/water) improves purity.
  Example workflow:

Step	Parameter	Optimal Range
1	Solvent	DMF
2	Base	Triethylamine
3	Temp.	70°C
4	Purification	Ethanol recrystallization

Q. How can spectroscopic techniques (NMR, IR, MS) be employed to confirm the structure of 3-anilino-2-cyano-3-thioxopropanamide?

• Methodological Answer :

• ¹H NMR : The anilino NH proton appears as a broad singlet (~δ 10.5–11.0 ppm), while the cyano group does not protonate but deshields adjacent protons. The thioxo (C=S) group influences neighboring carbons, causing splitting patterns in alkyl regions .
• IR : Key peaks include ν(C≡N) ~2200 cm⁻¹ and ν(C=S) ~1200 cm⁻¹.
• Mass Spectrometry : Molecular ion [M+H]⁺ at m/z 237.1 (C₁₀H₉N₃OS) with fragmentation patterns corresponding to loss of aniline (~93 Da) .

Q. What in vitro assays are suitable for preliminary evaluation of biological activity, and how should controls be designed?

• Methodological Answer :

• Enzyme inhibition assays : Use target-specific enzymes (e.g., kinases or proteases) with fluorogenic substrates. Include positive controls (known inhibitors) and negative controls (DMSO vehicle).
• Cell viability assays : Employ MTT or resazurin-based protocols. Test concentrations ranging from 1–100 µM, with triplicate wells to ensure reproducibility.
• Data normalization : Express activity as % inhibition relative to controls, using Z-factor validation for assay robustness .

Advanced Research Questions

Q. How can contradictions in reported biological activity data for this compound be systematically resolved?

• Methodological Answer : Contradictions may arise from variations in assay conditions or compound purity. Address these by:

• Meta-analysis : Aggregate data from multiple studies, adjusting for variables like cell line heterogeneity or solvent effects.
• Dose-response validation : Re-test activity across a broader concentration range (e.g., 0.1–200 µM) to identify non-linear effects.
• Purity verification : Use HPLC (C18 column, acetonitrile/water gradient) to confirm >95% purity before biological testing .

Q. What computational strategies (e.g., DFT, molecular docking) can predict the reactivity and target interactions of 3-anilino-2-cyano-3-thioxopropanamide?

• Methodological Answer :

• Density Functional Theory (DFT) : Optimize geometry at the B3LYP/6-311+G(d,p) level to calculate electrophilic sites (e.g., thioxo sulfur) for nucleophilic attack .
• Molecular Docking : Use AutoDock Vina to model interactions with protein targets (e.g., kinases). Key parameters:

Parameter	Setting
Grid Box	25 ų
Exhaustiveness	100
Scoring Function	AMBER force field

• MD Simulations : Run 100 ns trajectories in GROMACS to assess binding stability under physiological conditions.

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced properties?

• Methodological Answer :

• Modification sites :

Anilino ring : Introduce electron-withdrawing groups (e.g., -NO₂) to enhance electrophilicity.

Cyano group : Replace with carboxylate to improve solubility.

Thioxo moiety : Substitute with sulfonamide for metabolic stability.

• Evaluation metrics :

Property	Assay
Solubility	Shake-flask method
LogP	HPLC retention time
Metabolic stability	Microsomal incubation

Data Contradiction Analysis Framework

For unresolved discrepancies in published

Step	Action	Tools/References
1	Replicate experiments	Original protocols
2	Cross-validate with orthogonal assays	SPR vs. ITC binding
3	Publish negative results	Open Science Framework (OSF)